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Compound of Interest

Compound Name: Clodinafop-propargy!

Cat. No.: B133425

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various clodinafop-propargyl formulations
based on field trial data. Clodinafop-propargyl is a post-emergence herbicide widely used for
the control of grassy weeds in cereal crops, particularly wheat. Its efficacy can be influenced by
its formulation, application rate, and whether it is used alone or in combination with other
herbicides. This document summarizes key performance indicators from multiple studies to
assist researchers and agricultural scientists in evaluating and selecting appropriate
formulations for weed management strategies.

Performance Data from Field Trials

The following tables summarize quantitative data from various field trials comparing different
clodinafop-propargyl formulations and tank-mixes. The key parameters presented are weed
control efficiency, impact on wheat grain yield, and observed phytotoxicity.

Table 1: Efficacy of Clodinafop-Propargyl Formulations and Tank-Mixes on Weed Control
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.. Weed
Application Weed Weed Dry
Target Control ] ]
Treatment Rate (g . Density Weight
. Weeds Efficiency
a.i./ha) (No./m?) (g/m?)
(%)
Clodinafop- Phalaris
propargyl 15 30 minor, Avena <50 - -
WDG ludoviciana
Clodinafop- Phalaris
propargyl 15 60 minor, Avena  80-100 - -
WDG ludoviciana
Clodinafop- Phalaris
propargyl 15 90 minor, Avena 80-100 - -
WDG ludoviciana
Clodinafop- Phalaris
propargyl 15 120 minor, Avena 80-100 - -
WDG ludoviciana
Clodinafop-
Grassy and
propargy! +
60 + 4 Broadleaf 85.26[1][2] 14.61[1] 24.73[1]
Metsulfuron
Weeds
methyl
Clodinafop- Grassy and
propargyl + 60 + 175 Broadleaf 85.06[1] 14.89 25.06
Metribuzin Weeds
Clodinafop-
Grassy and
propargyl +
60 + 20 Broadleaf 82.90[1] 18.05 28.68
Carfentrazon
Weeds
e ethyl
_ Phalaris
Ready-mix )
) minor, Avena )
Clodinafop + o Effective
60 +4 ludoviciana, - -
Metsulfuron Control
Broadleaf
(UPH-206)
weeds
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Nano-
formulated
Clodinafop- _
- Mixed Weeds  >95 - -
propargyl/clo
quintocet-

methyl

Nano-
tribenuron-
methyl +
Nano- )
_ - Mixed Weeds 99 - -
clodinafop-
propargyl/clo
quintocet-

methyl

Table 2: Impact of Clodinafop-Propargyl Formulations on Wheat Grain Yield
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Application Rate (g

Wheat Grain Yield (

Yield Increase over

Treatment )
a.i./ha) kg/ha) Weedy Check (%)

Clodinafop-propargyl 60 At par with Topik® 60
15 WDG (60 g/ha) g/ha
Clodinafop-propargyl % At par with Topik® 60
15 WDG (90 g/ha) g/ha
Clodinafop-propargyl 120 At par with Topik® 60
15 WDG (120 g/ha) g/ha
Clodinafop-propargyl

P-propargy 60 + 4 4854[1][2] -
+ Metsulfuron methyl
Clodinafop-propargyl

) p. propargy 60 + 175 4665[3] -

+ Metribuzin
Clodinafop-propargyl

P-propargy 60 + 20 - -
+ Carfentrazone ethyl
Ready-mix Clodinafop

5770 (Year 1), 5500

+ Metsulfuron (75 75 -

g/ha) + Surfactant

(Year 2)[4]

Weedy Check

3175[3]

Hand Weeding

5017[3]

Table 3: Phytotoxicity of Clodinafop-Propargyl Formulations on Wheat
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Application Rate (g  Phytotoxicity

Treatment ) Remarks
a.i./ha) Symptoms
Clodinafop-propargyl % No significant
15 WDG phytotoxicity
Clodinaf | Siight. t Effects disappeared
odinafop-propar ight, temporar
P-propargy 120 g ] .p Y within 30 days after
15 WDG phytotoxicity[5] o
application.[5]

Metribuzin + ) o

) 140 + 40 and 210 + Phytotoxic effect on Reduced grain yield.
Clodinafop-propargyl

] 60 the crop[6] [6]
(pre-mix)
No phytotoxicity in

Ready-mix Clodinafop Year 1. Yellowing of
+ Metsulfuron (UPH- Upto120+8 leaves at 10 and 20 -
206) DAT in Year 2, which

recovered.

Experimental Protocols

The data presented in this guide were derived from field experiments conducted under varied
geographical and environmental conditions. A generalized experimental protocol is outlined
below, based on the methodologies reported in the cited studies.

Objective: To evaluate the bio-efficacy and phytotoxicity of different clodinafop-propargyl
formulations for weed control in wheat.

Experimental Design:
e Design: Randomized Block Design (RBD).
¢ Replications: A minimum of three replications for each treatment.

» Plot Size: To be determined based on field availability and equipment, but sufficiently large to
minimize edge effects and allow for representative sampling.

Treatments:
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» Herbicide Formulations: Include different formulations of clodinafop-propargyl (e.g.,
Wettable Powder - WP, Emulsifiable Concentrate - EC, Water Dispersible Granules - WDG).

o Application Rates: Test a range of doses, including the recommended rate, and higher and
lower rates to determine dose-response relationships.

» Tank-Mixes and Ready-Mixes: Include treatments of clodinafop-propargyl in combination
with other herbicides targeting broadleaf weeds (e.g., metsulfuron-methyl, carfentrazone-
ethyl).

o Controls: Include a weedy check (no herbicide application) and a weed-free check (manual
hand weeding) for comparison.

Experimental Procedure:

o Site Selection and Preparation: Select a field with a known history of infestation by the target
weed species. Prepare the seedbed according to standard local practices for wheat
cultivation.

e Sowing: Sow a suitable wheat variety at the recommended seed rate and row spacing.
» Herbicide Application:

o Apply post-emergence herbicides at the recommended crop and weed growth stage,
typically 30-35 days after sowing (DAS).

o Use a calibrated knapsack sprayer with a flat fan nozzle to ensure uniform application.

o The spray volume should be adequate for thorough coverage, often around 375-500 liters
per hectare.

o Data Collection:

o Weed Density and Dry Weight: At specified intervals after application (e.g., 60 DAS), use
guadrats to count the number of weeds per square meter and collect above-ground weed
biomass for dry weight determination.
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o Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) /
WDC] * 100, where WDC is the weed density/dry weight in the weedy check and WDT is
the weed density/dry weight in the treated plot.

o Crop Phytotoxicity: Visually assess crop injury at regular intervals after herbicide
application (e.g., 3, 10, 20 days after treatment) on a scale of 0-100, where 0 indicates no
injury and 100 indicates complete crop death.

o Yield and Yield Components: At crop maturity, harvest the net plot area to determine grain
yield, straw yield, and other relevant yield attributes such as the number of effective tillers
and 1000-grain weight.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate
for a Randomized Block Design. Use a suitable post-hoc test (e.g., Tukey's HSD) to compare
treatment means at a significance level of p<0.05.

Visualizations
Experimental Workflow

The following diagram illustrates the typical workflow for a field trial comparing herbicide
formulations.
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Caption: Workflow for a typical herbicide field trial.
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Signaling Pathway: Mode of Action of Clodinafop-
Propargyl

Clodinafop-propargyl is an inhibitor of the enzyme Acetyl-CoA Carboxylase (ACCase), which
IS a critical enzyme in the biosynthesis of fatty acids in plants. By blocking this enzyme,
clodinafop-propargyl disrupts the production of lipids, which are essential components of cell
membranes. This ultimately leads to the death of susceptible grass weeds.

Inhibition by Clodinafop-Propargyl

Fatty Acid | in Plastids) _
Acetyl-CoA Bicarbonate + ATP Fooog Clodinafop-propargyl

Carboxylation

Malonyl-CoA

'

Fatty Acid Synthase
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Caption: Inhibition of ACCase by Clodinafop-propargyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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